Cas no 2171688-45-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid
• CAS No: 2171688-45-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6141331
• PubChem ID: 165546214
• Update Time: 2025-10-29

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid
• 2171688-45-0
• EN300-1513191
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]-4,4-dimethylpentanoic acid

• Inchi： 1S/C25H30N2O5/c1-25(2,3)13-21(23(29)30)27(4)22(28)14-26-24(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,13-15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： GDCITTGBLCYTEJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)C(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid

Research Brief on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid (CAS: 2171688-45-0)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid (CAS: 2171688-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the N-methylacetamido moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the incorporation of this compound into peptide backbones enhanced stability and bioavailability, making it a promising candidate for drug design. Additionally, its compatibility with automated peptide synthesizers has streamlined the production of complex peptides, reducing both time and cost.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the use of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid in the development of proteolysis-targeting chimeras (PROTACs). The study found that the compound's structural rigidity and solubility profile improved the efficiency of PROTAC assembly, leading to enhanced degradation of target proteins. This finding opens new avenues for the treatment of diseases such as cancer and neurodegenerative disorders, where targeted protein degradation is a key therapeutic strategy.

In addition to its applications in peptide synthesis and PROTAC development, recent research has also investigated the compound's potential in bioconjugation techniques. A 2023 Bioconjugate Chemistry paper detailed its use in the site-specific modification of antibodies, enabling the creation of antibody-drug conjugates (ADCs) with improved homogeneity and efficacy. The study emphasized the compound's ability to facilitate controlled conjugation, minimizing off-target effects and enhancing therapeutic outcomes.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development study. The authors proposed a novel catalytic method that reduces the need for hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-4,4-dimethylpentanoic acid (CAS: 2171688-45-0) represents a versatile and valuable tool in modern chemical biology and drug discovery. Its applications span peptide synthesis, PROTAC development, and bioconjugation, with ongoing research aimed at overcoming production challenges and expanding its therapeutic potential. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.